Cas no 2171827-52-2 (3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171827-52-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6289407
• PubChem ID: 165815134
• Update Time: 2025-05-23

3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1496212
• 3-[N-cyclopropyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• 2171827-52-2

• Inchi： 1S/C27H32N2O5/c1-18(7-6-12-25(30)29(19-13-14-19)16-15-26(31)32)28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： FETYGZLLOQWHIC-UHFFFAOYSA-N
• SMILES： O=C(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Research Briefing on 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2171827-52-2)

In recent years, the compound 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS: 2171827-52-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings related to this molecule, focusing on its synthesis, applications, and potential therapeutic implications. The compound's unique structural features, including the cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, make it a valuable intermediate in peptide synthesis and drug development.

The primary objective of recent studies has been to explore the utility of 2171827-52-2 as a building block for novel bioactive peptides and small-molecule therapeutics. Researchers have employed advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), to incorporate this compound into peptide chains. The Fmoc-protected amino group facilitates selective deprotection, enabling precise control over peptide assembly. Additionally, the cyclopropyl moiety is hypothesized to enhance metabolic stability and bioavailability, making it an attractive feature for drug design.

Recent experimental results highlight the compound's role in the development of protease inhibitors and targeted therapeutics. For instance, a 2023 study demonstrated its incorporation into a peptide-based inhibitor of a key enzyme involved in inflammatory pathways. The inhibitor exhibited nanomolar affinity and improved pharmacokinetic properties compared to earlier analogs. These findings suggest that 2171827-52-2 could serve as a versatile scaffold for designing next-generation therapeutics with enhanced efficacy and reduced off-target effects.

In conclusion, 3-N-cyclopropyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid represents a promising tool in chemical biology and drug discovery. Its synthetic accessibility and functional versatility position it as a valuable asset for researchers aiming to develop novel therapeutic agents. Future studies should focus on optimizing its derivatives for specific disease targets and evaluating their clinical potential.